Cas no 162941-69-7 (Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester)

162941-69-7 structure
Product name:Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester
Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- DTXSID30445485
- 162941-69-7
- Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester
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- Inchi: InChI=1S/C17H27NO2/c1-3-4-5-8-16(18)15-12-10-14(11-13-15)7-6-9-17(19)20-2/h10-13,16H,3-9,18H2,1-2H3
- InChI Key: VOAYFNAPAJDQEE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 277.204179104Da
- Monoisotopic Mass: 277.204179104Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
- XLogP3: 3.6
Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester Related Literature
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
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Han Xu,Yu Liao,Zhifei Gao,Yan Qing,Yiqiang Wu,Liaoyuan Xia J. Mater. Chem. A, 2021,9, 3418-3426
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